JWH 018 benzimidazole analog
Overview
Description
JWH 018 benzimidazole analog is a chemical compound with the molecular formula C23H22N2O . It is known to replace the indole core of JWH 018 with a benzimidazole core .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzimidazole core replacing the indole core of JWH 018 . The molecular formula is C23H22N2O, with an average mass of 342.434 Da and a monoisotopic mass of 342.173218 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 544.0±33.0 °C at 760 mmHg, and a flash point of 282.8±25.4 °C . It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds . Its ACD/LogP is 6.42 .Scientific Research Applications
Benzimidazole Fungicides: Mechanism of Action and Biological Impact
Benzimidazole compounds are extensively used in agriculture and veterinary medicine as fungicides and anthelmintic drugs. They are also being experimented with in cancer chemotherapy. Their mechanism involves inhibiting microtubule assembly by binding to the tubulin molecule. This characteristic makes them valuable for research in fungal cell biology and molecular genetics, aiding in the study of tubulin structure and microtubule function and organization (Davidse, 1986).
Development and Identification of New Synthetic Cannabinoids
A study identified new types of synthetic cannabinoids, including an AM-2201 benzimidazole analog (FUBIMINA). Unlike traditional synthetic cannabinoids, this compound features a benzimidazole group instead of an indole group. This discovery highlights the potential of benzimidazole analogs in the development of new synthetic cannabinoids with distinct chemical properties (Uchiyama et al., 2013).
Antitumor Agents: Novel Benzothiazole, Benzimidazole, and Benzoxazole Derivatives
Research on benzimidazole derivatives has led to the development of potential anticancer agents. Optimized benzimidazole analogs have demonstrated significant antiproliferative activity in vitro, indicating their potential as novel classes of anticancer drugs (Xiang et al., 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
naphthalen-1-yl-(1-pentylbenzimidazol-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O/c1-2-3-8-16-25-21-15-7-6-14-20(21)24-23(25)22(26)19-13-9-11-17-10-4-5-12-18(17)19/h4-7,9-15H,2-3,8,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJWSSWFQIOEVCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C2=CC=CC=C2N=C1C(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901017182 |
Source
|
| Record name | 1-Naphthyl-(1-pentylbenzimidazol-2-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901017182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2316839-70-8 |
Source
|
| Record name | BIM-018 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=2316839708 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Naphthyl-(1-pentylbenzimidazol-2-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901017182 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BIM-018 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2FNW3VE8P9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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